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Cat. No.: B028484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-octanol's utility as a versatile

and green solvent for a variety of organic synthesis reactions. This document offers detailed

experimental protocols, data presentation in structured tables, and visualizations of key

workflows and reaction mechanisms to guide researchers in employing 1-octanol in their

synthetic endeavors.

Introduction to 1-Octanol as a "Green" Solvent
1-Octanol is an eight-carbon straight-chain fatty alcohol that is gaining traction as a

sustainable alternative to conventional volatile organic solvents.[1][2] Its favorable physical and

chemical properties, including a high boiling point, low volatility, and biodegradability, position it

as a "green solvent" in line with the principles of green chemistry.[1][3] It can be derived from

renewable resources, further enhancing its appeal for sustainable chemical processes.[1]

Key Advantages of 1-Octanol:

High Boiling Point and Low Volatility: Its high boiling point (195 °C) allows for reactions to be

conducted at elevated temperatures without significant solvent loss, reducing exposure to

harmful vapors and minimizing air pollution.[4][5]

Biodegradability: As a fatty alcohol, 1-octanol is readily biodegradable, reducing its

environmental persistence compared to many traditional solvents.[1]
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Renewable Feedstock: 1-Octanol can be produced from renewable biomass sources.[1]

Unique Solubility Properties: Its amphiphilic nature, with a polar hydroxyl group and a

nonpolar alkyl chain, allows it to dissolve a range of organic compounds while having limited

solubility in water.[6][7] This property is particularly useful in biphasic reactions and for

simplifying product isolation.

Physical and Chemical Properties of 1-Octanol
A summary of the key physical and chemical properties of 1-octanol is presented in the table

below.

Property Value References

Molecular Formula C₈H₁₈O [7]

Molecular Weight 130.23 g/mol [4][7]

Appearance Colorless liquid [7]

Boiling Point 195 °C [4][5]

Melting Point -16 °C [5]

Density 0.827 g/mL at 20 °C [4]

Flash Point 81 °C [8]

Solubility in Water 0.3 g/L at 20 °C [5]

Solubility in Organic Solvents
Miscible with ethanol, ether,

chloroform
[7][9]

Applications in Organic Synthesis
1-Octanol serves as a versatile solvent in a range of organic reactions, including

esterifications, palladium-catalyzed cross-couplings, phase-transfer catalysis, and biocatalytic

transformations.
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Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and

an alcohol to form an ester and water. 1-Octanol can serve as both a reactant and the solvent

in the synthesis of octyl esters, or as a high-boiling solvent to drive the reaction to completion

by facilitating the removal of water via azeotropic distillation.

Protocol: Synthesis of Octyl Acetate

This protocol describes the synthesis of octyl acetate from acetic acid and 1-octanol, where 1-
octanol also functions as the reaction solvent.

Materials:

Acetic acid

1-Octanol

Sulfuric acid (concentrated) or other suitable acid catalyst

5% Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Standard glassware for reflux with a Dean-Stark trap

Experimental Workflow:
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1. Reaction Setup:
Combine 1-octanol, acetic acid,

and acid catalyst in a round-bottom flask
with a Dean-Stark trap.

2. Reflux:
Heat the mixture to reflux and

collect the water azeotropically.

3. Reaction Monitoring:
Monitor progress by TLC or GC.

4. Work-up:
Cool, wash with NaHCO3 solution

and brine.

5. Drying and Concentration:
Dry the organic layer over MgSO4

and remove excess 1-octanol
under reduced pressure.

6. Purification:
Purify octyl acetate by

vacuum distillation.
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1. Reaction Setup:
Combine 1-octanol, aqueous NaOH,

and TBAB in a flask.

2. Addition of Alkylating Agent:
Add 1-bromobutane and

heat with vigorous stirring.

3. Phase Separation:
After reaction completion,
separate the organic and

aqueous layers.

4. Washing and Drying:
Wash the organic layer with water
and dry over anhydrous Na2SO4.

5. Purification:
Purify butyl octyl ether by

distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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